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Compound of Interest

Compound Name: alpha-Ionol

Cat. No.: B3422396 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, step-by-step guidance for the safe disposal of

alpha-Ionol, a combustible liquid commonly used as a fragrance ingredient.

Immediate Safety and Handling Precautions
Before proceeding with any disposal protocol, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant

gloves, and a lab coat. In case of significant vapor generation, a respirator with a suitable filter

(such as type ABEK as per EN14387) should be used.

Work should be conducted in a well-ventilated area, preferably within a fume hood. Avoid

breathing in any vapors or mists that may arise.[1] In the event of accidental contact, follow

these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Eye Contact: Flush the eyes with water as a precautionary measure.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

advice.[1]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for alpha-Ionol.

Property Value Source

Flash Point 93.4 °C (200.1 °F) - closed cup [2]

Boiling Point 127 °C at 15 mmHg

Density 0.918 g/mL at 20 °C

Storage Class 10 - Combustible liquids

Step-by-Step Disposal Procedures
The recommended disposal method for alpha-Ionol depends on the quantity and nature of the

waste (e.g., pure substance, contaminated material, or dilute solution).

Small Quantities and Spills
For minor spills, the primary objective is to contain and absorb the liquid to prevent it from

spreading or entering drains.

Containment: Immediately contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[3]

Collection: Carefully collect the absorbed material and place it into a suitable, clearly labeled,

and closed container for chemical waste.[1]

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. Dispose of all cleaning materials as chemical waste.

Bulk Quantities and Unused Product
For larger volumes of alpha-Ionol or unused product, direct disposal is not recommended.

Waste Collection: Transfer the alpha-Ionol into a designated, sealed, and properly labeled

waste container.[1] Ensure the container is compatible with combustible liquids.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"alpha-Ionol," and any other relevant hazard information.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition.[1]

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed hazardous waste disposal company, in accordance with local, state, and federal

regulations.

Note on Environmental Hazards: While some safety data sheets indicate that no special

environmental precautions are required and that the substance is not considered persistent,

bioaccumulative, or toxic (PBT), other sources suggest it may be an environmental toxin.[1][4]

Therefore, it is crucial to prevent alpha-Ionol from entering drains, sewers, or waterways.[3]

Contaminated Materials and Packaging
Any materials, such as personal protective equipment, absorbent pads, or empty containers

that have come into contact with alpha-Ionol should be treated as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste.[5] The rinsed containers

can then be disposed of according to institutional guidelines.

Contaminated PPE and materials: All contaminated items should be placed in a sealed bag

or container and disposed of as chemical waste.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of alpha-
Ionol.
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alpha-Ionol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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